![molecular formula C14H9NO2 B167232 1-Aminoanthraquinone CAS No. 82-45-1](/img/structure/B167232.png)
1-Aminoanthraquinone
Overview
Description
1-Aminoanthraquinone (1-AAQ) is an important intermediate for the synthesis of anthraquinone dyes . It is the main raw material of amino acid and pyrazole anthraquinone, which occupy an extremely important position in the dye industry . It is soluble in alcohol and benzene .
Synthesis Analysis
1-AAQ can be synthesized safely and efficiently through the ammonolysis of 1-nitroanthraquinone at high temperatures . Various conditions such as reaction temperature, residence time, molar ratio of ammonia to 1-nitroanthraquinone (M-ratio), and water content were investigated to explore the details of the ammonolysis reaction behavior . An 88% yield of 1-AAQ could be achieved with an M-ratio of 4.5 at 213 °C and 4.3 min .Molecular Structure Analysis
The molecular formula of 1-AAQ is C14H9NO2 . The intramolecular charge transfer (ICT) of 1-AAQ in the excited state strongly depends on its solvent properties, and the twisted geometry of its amino group has been recommended for the twisted ICT (TICT) state by recent theoretical works .Chemical Reactions Analysis
The intramolecular charge transfer (ICT) of 1-AAQ in the excited state strongly depends on its solvent properties . The ultrafast (~110 fs) TICT dynamics of 1-AAQ were observed from the major vibrational modes of 1-AAQ including the ν C-N + δ CH and ν C=O modes .Physical And Chemical Properties Analysis
1-AAQ is a red flash needle crystal . It is soluble in hot nitrobenzene, toluene, xylene, ether, acetic acid, chloroform, benzene, slightly soluble in cold ethanol, and insoluble in water .Scientific Research Applications
Industrial Applications
- Dye Synthesis : AAQ is a crucial intermediate in anthraquinone intermediates, predominantly used for synthesizing dyes and dye intermediates. It is produced from anthraquinone through nitrification, refinement, and reduction processes, commonly using sodium sulfide reducing process. This method has advantages like low investment and simple operation, producing good quality products. The sulfur-containing wastewater from this process can be recycled for preparing sodium thiosulfate, and organic residues are managed through incineration. Interestingly, adding sulfur to this process can reduce the basicity of the medium, decrease sodium sulfide usage, and improve product yield and cost-effectiveness (Liu Shao-we, 2013).
Technological Applications
- Improving Battery Performance : AAQ has been used as an electro-polymerizable additive in liquid electrolytes for sodium-ion batteries. When electrochemically oxidized, AAQ forms a thin conductive poly(1-aminoanthraquinone) layer on the cathode material. This enhances the battery's discharge capacity, cycling stability, and rate capability, demonstrating a straightforward approach to boosting electrochemical performance in sodium-ion batteries (Park et al., 2020).
Medical Research
- Cytotoxic Activity : Synthesized aminoanthraquinone derivatives have shown significant cytotoxic activity against certain cancer cell lines, indicating their potential in cancer research and therapy. Some derivatives exhibited strong cytotoxicity towards breast and liver cancer cells, highlighting their relevance in developing new anticancer agents (Nor et al., 2013).
Environmental and Material Science
- Metal Sorption in Silica Gels : AAQ has been used to modify silica surfaces for metal sorption, important in environmental applications like water purification. Studies on silica gel phases modified with AAQ show significant differences in metal extraction efficiency, indicating potential for selective solid phase extractors and pre-concentrators for certain metals in natural water samples (Mahmoud, 2002).
Chemical and Material Properties
Corrosion Inhibition : AAQ derivatives have been effective as corrosion inhibitors for carbon steel in certain mixtures. Studies demonstrate that these derivatives, particularly the oleic acid derivative, can significantly reduce steel corrosion, making them useful in industrial applications involving metal preservation (Muthukumar et al., 2009).
Synthesis of Structured-Painted Epoxy Resins : this compound glycidyl ester, derived from AAQ, has been used in synthesizing structurally colored epoxy resins. This application is significant in materials science, especially in the production of specialty coatings and paints (Mognonov et al., 2019).
Mechanism of Action
Target of Action
1-Aminoanthraquinone (AAQ) is primarily used in the preparation of diverse anthraquinone dyes . It is synthesized industrially using anthraquinone-1-sulfonic acid and 1-nitroanthraquinone . The primary targets of AAQ are the molecules that interact with these dyes, contributing to their color fastness and extreme properties .
Mode of Action
The mode of action of AAQ involves intramolecular charge transfer (ICT) in its excited state . The twisted geometry of its amino group has been recommended for the twisted ICT (TICT) state . This TICT process is ultrafast, occurring in approximately 110 fs .
Biochemical Pathways
The biochemical pathways affected by AAQ involve the photoinduced charge transfer and radiationless dynamics in anthraquinone pharmaceutical products . Following photoexcitation, conformational relaxation via twisting of the amino group, charge transfer, and the intersystem crossing (ISC) processes are the major relaxation pathways responsible for the ultrafast nonradiative decay of the excited S1 state .
Pharmacokinetics
The synthesis of aaq involves a continuous-flow method, which safely and efficiently produces aaq through the ammonolysis of 1-nitroanthraquinone at high temperatures . The yield of AAQ can be as high as 88% under optimized conditions .
Result of Action
The result of AAQ’s action is the production of a wide range of anthraquinone dyes . These dyes are used where extreme properties and color fastness or special colors are required . The ultrafast TICT dynamics of AAQ, observed from the major vibrational modes of AAQ, indicate the efficiency of the charge transfer process .
Action Environment
The action of AAQ strongly depends on its solvent properties . For instance, the solvation dynamics of dimethylsulfoxide (DMSO), including hydrogen bonding, are crucial to understanding the reaction dynamics of AAQ with the ultrafast structural changes accompanying the TICT . Additionally, the reaction temperature plays a significant role in the synthesis of AAQ .
Safety and Hazards
Future Directions
1-AAQ has been extensively utilized in the preparation of diverse anthraquinone dyes . It has potential applications in organic light-emitting devices, photovoltaics, solar cells, etc . The ultrafast charge transfer processes are often observed in natural photosynthesis with the utmost quantum efficiency, optimal molecular structures for efficient ICT processes have been of great importance for the dyes and sensitizers adopted in various applications .
properties
IUPAC Name |
1-aminoanthracene-9,10-dione | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H9NO2/c15-11-7-3-6-10-12(11)14(17)9-5-2-1-4-8(9)13(10)16/h1-7H,15H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KHUFHLFHOQVFGB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=O)C3=C(C2=O)C(=CC=C3)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H9NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Related CAS |
28411-42-9 | |
Record name | Poly(1-amino-9,10-anthraquinone) | |
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DSSTOX Substance ID |
DTXSID2052572 | |
Record name | 1-Aminoanthraquinone | |
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Molecular Weight |
223.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
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Physical Description |
Ruby-red solid; [Merck Index] Dark red to brown crystalline powder; [Acros Organics MSDS] | |
Record name | 1-Aminoanthraquinone | |
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CAS RN |
82-45-1, 25620-59-1 | |
Record name | 1-Aminoanthraquinone | |
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Record name | 1-Aminoanthraquinone | |
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Record name | Aminoanthraquinone (mixed isomers) | |
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Record name | 1-AMINOANTHRAQUINONE | |
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Record name | 1-AMINOANTHRAQUINONE | |
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Record name | 9,10-Anthracenedione, amino- | |
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Record name | 1-Aminoanthraquinone | |
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Record name | 1-AMINOANTHRAQUINONE | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the molecular formula and weight of 1-aminoanthraquinone?
A1: The molecular formula of this compound is C14H9NO2, and its molecular weight is 223.23 g/mol.
Q2: What spectroscopic data is available for characterizing this compound?
A2: Researchers commonly use techniques like UV-Vis, FTIR, 1H NMR, and 13C NMR spectroscopy to characterize this compound. [, ] These techniques provide information about the compound's electronic transitions, functional groups, and carbon-hydrogen framework. []
Q3: What are the common synthetic routes for producing this compound?
A3: this compound is typically synthesized through the reduction of 1-nitroanthraquinone. Several methods are employed for this reduction, including:
- Catalytic hydrogenation: This method utilizes catalysts like palladium on carbon (Pd/C) or Raney nickel (R-Ni) in the presence of hydrogen gas. [, , ] This method can be carried out under mild conditions and often results in high yields and purity. [, ]
- Hydrazine hydrate reduction: This method utilizes hydrazine hydrate as the reducing agent in the presence of a catalyst like FeO(OH). [] It can achieve high yields (up to 98%) with minimal catalyst deactivation. []
- Amination: This method involves reacting 1-nitroanthraquinone with ammonia in a pipeline reactor under high temperature and pressure. []
Q4: Can sulfur be used in the reduction process for this compound synthesis?
A4: Yes, adding sulfur to the sodium sulfide reduction process can be beneficial. It helps to moderate the basicity of the reaction medium, reducing the hydrolysis of nitroanthraquinone and ultimately improving product yield while decreasing the required amount of sodium sulfide. []
Q5: What is a unique characteristic of the reaction between 1-amino-2-hydroxyanthraquinone and 4-bromobenzoyl chloride?
A5: The reaction between 1-amino-2-hydroxyanthraquinone and 4-bromobenzoyl chloride simultaneously results in both benzoylation and the formation of an oxazole ring. This unusual reactivity is attributed to the presence of intramolecular hydrogen bonding. []
Q6: What is the primary use of this compound?
A6: this compound serves as a crucial intermediate in the synthesis of various anthraquinone dyes and pigments. [, , ] It is particularly important in the production of vat dyes, a class of dyes known for their excellent colorfastness. []
Q7: What other applications does this compound have?
A7: Beyond its role in dye synthesis, this compound and its derivatives show promise in:
- Pharmaceutical research: this compound derivatives are being investigated for their potential pharmacological activities, including analgesic properties. [, ]
- Adsorption studies: Modified banana peel, studied for its potential to remove anionic dyes like Acid Blue 25 (structurally similar to this compound), provides insights into antagonist-P2 receptor interactions relevant to pharmacological research. []
Q8: How does the structure of this compound influence its properties as a dye intermediate?
A8: The presence of the amino group in this compound allows for various chemical modifications, leading to a wide range of colors and properties in the resulting dyes. For instance, the amino group can be diazotized and coupled with other aromatic compounds to generate azo dyes. [] Additionally, it can undergo alkylation or acylation reactions to introduce further functionalities. [, ]
Q9: What methods are used to determine the solubility of this compound?
A9: Studies have investigated the solubility of this compound in supercritical carbon dioxide (scCO2) using various semi-empirical models. [] These models correlate solubility with CO2 density and provide valuable information for optimizing dyeing processes using scCO2 as a solvent. []
Q10: What are the material compatibility considerations for this compound?
A10: When using this compound, compatibility with other materials, particularly in dye formulations, is crucial. Factors to consider include solubility in various solvents, stability in the presence of other components, and potential for unwanted reactions.
Q11: What is the environmental impact of this compound and its derivatives?
A11: The environmental impact of this compound and related compounds, especially those used in dyeing processes, is an area of concern. Research is focused on understanding their ecotoxicological effects and developing strategies for mitigating any negative impacts. []
Q12: Does this compound exhibit any catalytic properties?
A12: While not a traditional catalyst, this compound can participate in photochemical reactions. Studies show that visible light irradiation of this compound in the presence of sodium sulfite or sodium sulfide leads to the formation of sodium this compound-2-sulfonate and -2-thiolate, respectively. []
Q13: How is computational chemistry used in research on this compound?
A13: Computational chemistry plays a crucial role in understanding the properties and reactivity of this compound.
- Theoretical studies: These studies utilize quantum chemical calculations to investigate properties like electronic structure, excited state dynamics, and solvent effects on intramolecular charge transfer. [, ] These calculations provide insights into factors influencing the compound's photophysical and photochemical behavior.
Q14: What are the key findings from computational studies on this compound?
A14: Computational studies have revealed important insights into this compound:
- Intramolecular charge transfer (ICT): Calculations confirm the presence of ICT in the excited state of this compound, which is influenced by solvent polarity and the twisting of the amino group. [, ]
- Excited state dynamics: Theoretical studies suggest that internal conversion and intersystem crossing are crucial pathways for the ultrafast deactivation of the excited state, often involving twisting of the amino group. []
Q15: Are there any studies on the photocycloaddition reactions of this compound?
A15: Yes, research has explored the photocycloaddition reactions of this compound with olefins and dienes, leading to the formation of oxetane rings. [, ] These reactions typically proceed via exciplex formation between the excited state of this compound and the olefin or diene. [, ]
Q16: What is known about the fluorescence properties of this compound?
A16: Studies have examined the fluorescence properties of this compound under various conditions. For instance, research using picosecond time-resolved fluorescence spectroscopy in a supersonic jet provided insights into intramolecular hydrogen bonding and its influence on fluorescence dynamics. []
Q17: Has research explored the formation of colloids using this compound?
A17: Yes, this compound colloids have been prepared using the reprecipitation method. [] Fluorescence studies on these colloids revealed red-shifted emission spectra compared to individual molecules, suggesting strong stacking interactions between this compound molecules within the colloidal particles. []
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